Cas no 123-72-8 (butoxide)

N-butyraldehyde: colorless transparent liquid with asphyxiating odor. It is commonly used as an intermediate of resin \ plastic plasticizer \ vulcanization accelerator \ insecticide, etc. butyraldehyde (C4H8O), which is found in many essential oils such as flowers, leaves, fruits, grass, dairy products, wine, etc. in nature. It is extremely diluted with elegant fragrance. It is used as an intermediate of resin \ plastic plasticizer \ vulcanization accelerator \ insecticide, etc.
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butoxide structure
butoxide structure
butoxide
123-72-8
C4H8O
72.11
MFCD00007023
36093
261

butoxide Properties

Names and Identifiers

    • Butyraldehyde
    • Butal
    • butaldehyde
    • butalyde
    • butanal
    • Butyric Aldehyde
    • Butyl Aldehyde
    • n-butanal
    • n-butyraldehyde
    • n-butyl aldehyde
    • Natural Butyraldehyde
    • BUTANAL(AS)
    • Butanalneat
    • Butoxide
    • MeCH2CH2CHO
    • BUTYRAL
    • 1-Butanal
    • n-C3H7CHO
    • FEMA 2219
    • butan-1-al
    • NCI-C56291
    • butyraldehyde(czech)
    • Butyrylaldehyde
    • femanumber2219
    • n-butanal(czech)
    • n-Butyricaldehyde
    • propanecarbaldehyde
    • Butanal
    • BUTAL
    • BUTANAL
    • Butalyde
    • N-BUTANAL
    • +Expand
    • MFCD00007023
    • ZTQSAGDEMFDKMZ-UHFFFAOYSA-N
    • 1S/C4H8O/c1-2-3-4-5/h4H,2-3H2,1H3
    • CCCC=O
    • 506061

Computed Properties

  • 72.05750
  • 0
  • 1
  • 2
  • 72.057515
  • 5
  • 24.8
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • 2
  • 0
  • 17.1

Experimental Properties

  • 0.98540
  • 17.07000
  • 1591
  • n20/D 1.380(lit.)
  • 7.1 g/100 mL (25 ºC)
  • 75 °C(lit.)
  • −96 °C (lit.)
  • 90 mmHg ( 20 °C)
  • Fahrenheit: 23 ° f
    Celsius: -5 ° c
  • 2219
  • water: soluble50g/L at 20°C
  • Water white liquid with pungent smell. [1]
  • 6-7 (71g/l, H2O, 20℃)
  • Stable. Incompatible with oxidizing agents, strong bases, strong reducing agents, strong acids. Highly flammable.
  • Slightly soluble in water, soluble in most organic solvents such as ethanol and diethyl ether. [15]
  • Air Sensitive
  • 0.8 g/mL at 25 °C(lit.)

butoxide Security Information

  • GHS02 GHS02
  • ES2275000
  • 1
  • 3
  • S9-S29-S33
  • II
  • II
  • R11
  • 3
  • F F
  • UN 1129 3/PG 2
  • H225
  • P210
  • dangerous
  • 0-10°C
  • II
  • 11
  • Danger
  • Yes
  • Single-dose LD50 orally in rats: 5.89 g/kg (Smyth)
  • 1.7-11.1%(V)
  • 3
  • 13-23

butoxide Customs Data

  • 2912190090

  • China Customs Code:

    2912190090

    Overview:

    HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

butoxide Synthesis

Synthetic Circuit 1

75-07-0 75-07-0
64-17-5 64-17-5
123-72-8 123-72-8
123-05-7 123-05-7
97-96-1 97-96-1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium ,  Amberlyst 15 Solvents: Cyclohexane ;  cooled; 1 h, 1.7 MPa, 60 °C; 15 min, cooled; 3 h, 100 °C
1.2 30 min, rt
Reference
Acetaldehyde as an ethanol derived bio-building block: an alternative to Guerbet chemistry.
Moore, Cameron M.; Staples, Orion; Jenkins, Rhodri W.; Brooks, Ty R.; Semelsberger, Troy A.; et al, Green Chemistry, 2017, 19(1), 169-174

butoxide Related Literature

Related Categories

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